Cas no 1443531-75-6 ({4-Amino-5-bromopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol)

• Product Name: {4-Amino-5-bromopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol
• CAS No: 1443531-75-6
• MF: C₇H₇BrN₄O
• MW: 243.060679674149
• CID: 5032347
• Update Time: 2026-02-28

{4-Amino-5-bromopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {4-amino-5-bromopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol
• (4-amino-5-bromopyrrolo[2,1-f][1,2,4]triazin-6-yl)methanol
• SB18295
• {4-Amino-5-bromopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol

• Inchi： 1S/C7H7BrN4O/c8-5-4(2-13)1-12-6(5)7(9)10-3-11-12/h1,3,13H,2H2,(H2,9,10,11)
• InChI Key： APJQWFWXDDEHKZ-UHFFFAOYSA-N
• SMILES： BrC1C(CO)=CN2C=1C(N)=NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: -0.1
• Topological Polar Surface Area: 76.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on {4-Amino-5-bromopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol

Comprehensive Overview of {4-Amino-5-bromopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol (CAS No. 1443531-75-6)

The compound {4-Amino-5-bromopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol (CAS No. 1443531-75-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolo[2,1-f][1,2,4]triazine core with 5-bromo and 4-amino substituents, makes it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in kinase inhibition and targeted therapies, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on heterocyclic compounds like {4-Amino-5-bromopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol due to their versatility in modulating biological pathways. This compound's methanol functional group enhances its solubility, a critical factor in formulation development. As the pharmaceutical industry shifts toward small-molecule therapeutics, such compounds are increasingly explored for their structure-activity relationships (SAR) and drug-likeness properties.

The synthesis of 1443531-75-6 involves multi-step organic reactions, often starting from pyrrole derivatives. Its bromine moiety offers a reactive site for further functionalization, enabling the creation of diverse analogs. This adaptability is crucial for medicinal chemistry projects aiming to optimize potency and selectivity. Notably, the compound's triazine ring is a hallmark of many FDA-approved drugs, underscoring its relevance in modern drug design.

From an industrial perspective, {4-Amino-5-bromopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating catalytic methods to reduce waste and improve yields, addressing environmental concerns. Additionally, its potential role in crop protection chemicals has sparked interest in agrochemical R&D, where triazine-based compounds are known for their herbicidal and fungicidal activities.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry to ensure purity and structural integrity. These techniques are essential for quality control in large-scale production. Furthermore, computational studies, including molecular docking and QSAR modeling, are frequently applied to predict its interactions with biological targets, accelerating the discovery process.

As the demand for innovative therapeutics grows, 1443531-75-6 exemplifies how tailored heterocycles can address unmet medical needs. Its combination of a polar methanol group and aromatic system balances hydrophilicity and membrane permeability, a key consideration in oral bioavailability optimization. Future research may explore its derivatives for oncology or inflammatory diseases, areas where triazine scaffolds have shown promise.

In summary, {4-Amino-5-bromopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol represents a compelling case study in rational drug design. Its structural features and synthetic flexibility position it as a valuable tool for researchers tackling complex challenges in life sciences and material chemistry. With ongoing advancements in high-throughput screening and AI-assisted drug discovery, compounds like this will continue to play a pivotal role in shaping tomorrow's breakthroughs.